Cas no 398482-40-1 (1-Naphthaleneacetonitrile, 4-(trifluoromethyl)-)

• Product Name: 1-Naphthaleneacetonitrile, 4-(trifluoromethyl)-
• CAS No: 398482-40-1
• MF: C₁₃H₈F₃N
• MW: 235.204533576965
• CID: 3965148
• PubChem ID: 60076594
• Update Time: 2025-04-22

1-Naphthaleneacetonitrile, 4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneacetonitrile, 4-(trifluoromethyl)-
• YJFWDUDHQXMWQT-UHFFFAOYSA-N
• 1-(Trifluoromethyl)naphthalene-4-acetonitrile
• 2-[4-(trifluoromethyl)naphthalen-1-yl]acetonitrile
• 398482-40-1

• Inchi： 1S/C13H8F3N/c14-13(15,16)12-6-5-9(7-8-17)10-3-1-2-4-11(10)12/h1-6H,7H2
• InChI Key： YJFWDUDHQXMWQT-UHFFFAOYSA-N
• SMILES： C1(CC#N)=C2C(C=CC=C2)=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 235.06088375Da
• Monoisotopic Mass: 235.06088375Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų